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Compound Name: Ethyl 3-(methylthio)propionate

Cat. No.: B076633 Get Quote

Ethyl 3-(methylthio)propionate: A Technical
Overview
An In-depth Guide for Researchers and Drug Development Professionals

Ethyl 3-(methylthio)propionate is an organic compound classified as a carboxylic acid ester

and a methyl sulfide.[1] It is recognized for its characteristic fruity and sulfurous aroma,

reminiscent of pineapple, and is found naturally in fruits such as melons and pineapples.[2][3]

In addition to its role as a natural flavor component, it is synthesized for use as a flavoring

agent in the food industry and as a fragrance ingredient.[1][3] This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, and a detailed

experimental protocol for its synthesis.

Chemical Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

ethyl 3-methylsulfanylpropanoate.[1][4] Its chemical structure consists of a propionate ethyl

ester with a methylthio group attached to the third carbon.
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Chemical Structure of Ethyl 3-(methylthio)propionate
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Caption: 2D chemical structure of Ethyl 3-(methylthio)propionate.
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Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 3-(methylthio)propionate is

presented in the table below. This data is essential for its handling, application, and analysis in

a laboratory setting.

Property Value Reference

Molecular Formula C₆H₁₂O₂S [4]

Molecular Weight 148.23 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Fruity, pineapple-like, sulfurous [3][5]

Boiling Point 196-197 °C at 760 mmHg [1]

Density 1.032 g/mL at 25 °C [3][5]

Refractive Index 1.457-1.463 at 20 °C [1]

Flash Point 81 °C (177.8 °F) - closed cup [5]

Solubility Soluble in 95% ethanol [1]

CAS Number 13327-56-5 [4]

SMILES CCOC(=O)CCSC [1][5]

InChIKey
YSNWHRKJEKWJNY-

UHFFFAOYSA-N
[1][5]

Experimental Protocols
Ethyl 3-(methylthio)propionate can be synthesized through several methods. The most

common laboratory-scale preparation is the Fischer-Speier esterification of 3-

(methylthio)propionic acid with ethanol using an acid catalyst.[1] An alternative industrial

method involves the reaction of ethyl acrylate with methyl mercaptan.[2]

Synthesis via Fischer-Speier Esterification
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This protocol details the synthesis of Ethyl 3-(methylthio)propionate from 3-

(methylthio)propionic acid and ethanol.

Materials:

3-(methylthio)propionic acid

Absolute ethanol (reagent grade)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)

Saturated sodium bicarbonate (NaHCO₃) solution

Saturated sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Diethyl ether or ethyl acetate

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a dry round-bottom flask, combine 3-(methylthio)propionic acid and a

molar excess of absolute ethanol (typically 3-5 equivalents). The ethanol often serves as

both reactant and solvent.

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid

(e.g., 1-2% of the moles of carboxylic acid) to the mixture.
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Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating

mantle. The reaction is typically refluxed for 2-4 hours. The progress can be monitored by

thin-layer chromatography (TLC).

Work-up:

After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

Dilute the mixture with diethyl ether or ethyl acetate.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove the

solvent and excess ethanol.

Purification: The crude product can be purified by fractional distillation under reduced

pressure to yield pure Ethyl 3-(methylthio)propionate.
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Start: Reagents

3-(methylthio)propionic acid
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Ethyl 3-(methylthio)propionate
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(GC-MS, NMR)
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Caption: Workflow for the synthesis and analysis of Ethyl 3-(methylthio)propionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 3-(methylthio)propionate | C6H12O2S | CID 61592 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. echemi.com [echemi.com]

3. Ethyl 3-methylthiopropionate | 13327-56-5 [chemicalbook.com]

4. scbt.com [scbt.com]

5. Ethyl 3-(methylthio)propionate = 99 , FCC, FG 13327-56-5 [sigmaaldrich.com]

To cite this document: BenchChem. [Chemical structure and IUPAC name of Ethyl 3-
(methylthio)propionate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076633#chemical-structure-and-iupac-name-of-ethyl-
3-methylthio-propionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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